molecular formula C13H10N2O B1344261 3-(2-Aminophenoxy)benzonitrile CAS No. 330942-69-3

3-(2-Aminophenoxy)benzonitrile

Cat. No. B1344261
CAS RN: 330942-69-3
M. Wt: 210.23 g/mol
InChI Key: COWSFDZTJBAMIM-UHFFFAOYSA-N
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Description

3-(2-Aminophenoxy)benzonitrile is a chemical compound with the molecular formula C13H10N2O and a molecular weight of 210.23 . It is a solid substance and is used in laboratory chemicals .


Molecular Structure Analysis

The InChI code for 3-(2-Aminophenoxy)benzonitrile is 1S/C13H10N2O/c14-9-10-4-3-5-11(8-10)16-13-7-2-1-6-12(13)15/h1-8H,15H2 . This code provides a standard way to encode the molecule’s structure and can be used to generate a 3D model of the molecule.


Physical And Chemical Properties Analysis

3-(2-Aminophenoxy)benzonitrile is a solid substance . It has a predicted boiling point of 347.8±27.0 °C and a predicted density of 1.23±0.1 g/cm3 . The compound also has a predicted pKa value of 3.56±0.10 .

Scientific Research Applications

Polymer Film Curing

This compound is used in the curing process of polymer films, particularly in combination with other chemicals like 4,40oxidiphthalic anhydride. The curing process has been studied using spectroscopic ellipsometry, which helps in understanding the degree of imidization in polymer films .

Synthesis of Unsymmetrical Diamines

It serves as a precursor in the synthesis of unsymmetrical diamines, which are valuable in various chemical syntheses. The compound undergoes consecutive nucleophilic aromatic substitution reactions to form new diamines .

properties

IUPAC Name

3-(2-aminophenoxy)benzonitrile
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H10N2O/c14-9-10-4-3-5-11(8-10)16-13-7-2-1-6-12(13)15/h1-8H,15H2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

COWSFDZTJBAMIM-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C(=C1)N)OC2=CC=CC(=C2)C#N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H10N2O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

210.23 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-(2-Aminophenoxy)benzonitrile

CAS RN

330942-69-3
Record name 3-(2-aminophenoxy)benzonitrile
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URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Synthesis routes and methods I

Procedure details

A solution of 3-(2-nitrophenoxy)benzonitrile (1.21 g, 5 mmol, 1.0 equiv) in 30 mL of EtOH was treated with SnCl2.2H2O (3.38 g, 3 equiv) at reflux for 4 h. The volatile was evaporated and the residue was redissolved in EtOAc, washed with saturated aqueous NaHCO3 and 1N NaOH. The organic layer was dried over MgSO4, filtered and evaporated to give 3-(2-aminophenoxy)benzonitrile (1.04 g, 99%). MS found for Cl3H11N2O (M+H)+: 211.
Quantity
1.21 g
Type
reactant
Reaction Step One
Quantity
3.38 g
Type
reactant
Reaction Step One
Name
Quantity
30 mL
Type
solvent
Reaction Step One

Synthesis routes and methods II

Procedure details

A solution of 3-(2-nitrophenoxy)benzonitrile (1.21 g, 5 mmol, 1.0 equiv) in 30 mL of EtOH was treated with SnCl2H2O (3.38 g, 3 equiv) at reflux for 4 h. The volatile was evaporated and the residue was redissolved in EtOAc, washed with saturated aqueous NaHCO3 and 1N NaOH. The organic layer was dried over MgSO4, filtered and evaporated to give 3-(2-aminophenoxy)benzonitrile (1.04 g, 99%). MS found for C13H11N2O (M+H)+: 211.
Quantity
1.21 g
Type
reactant
Reaction Step One
[Compound]
Name
SnCl2H2O
Quantity
3.38 g
Type
reactant
Reaction Step One
Name
Quantity
30 mL
Type
solvent
Reaction Step One

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